3-{4-[(2-Fluorophenyl)methylidene]piperidine-1-carbonyl}-2-(methylsulfanyl)pyridine

• IUPAC Name: [4-[(2-fluorophenyl)methylidene]piperidin-1-yl]-(2-methylsulfanylpyridin-3-yl)methanone
• InChI: InChI=1S/C19H19FN2OS/c1-24-18-16(6-4-10-21-18)19(23)22-11-8-14(9-12-22)13-15-5-2-3-7-17(15)20/h2-7,10,13H,8-9,11-12H2,1H3
• InChI Key: YKENAGPXIDBUMK-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC=N1)C(=O)N2CCC(=CC3=CC=CC=C3F)CC2
• Molecular Formula: C19H19FN2OS
• Molecular Weight: 342.4 g/mol

Description

The compound “3-{4-[(2-Fluorophenyl)methylidene]piperidine-1-carbonyl}-2-(methylsulfanyl)pyridine” is a complex organic molecule. It contains a pyridine ring, which is a basic aromatic ring with a nitrogen atom, and a piperidine ring, which is a non-aromatic six-membered ring with a nitrogen atom. The molecule also contains a fluorophenyl group, which is a phenyl group (a ring of 6 carbon atoms) with a fluorine atom attached, and a methylsulfanyl group, which is a sulfur atom bonded to a methyl group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic pyridine ring and the non-aromatic piperidine ring would likely have a significant impact on the compound’s overall structure.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its specific structure and the conditions under which it is stored or used. For example, the pyridine ring might undergo electrophilic substitution reactions, while the piperidine ring might undergo nucleophilic substitution reactions.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it is intended to be used as a drug, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, if it is a solid, it might pose a dust explosion hazard. If it is a liquid, it might pose a fire hazard. It’s also possible that it could be harmful or toxic if ingested, inhaled, or comes into contact with the skin.

Future Directions

The future directions for research on this compound would likely depend on its intended use. For example, if it is being developed as a drug, future research might focus on testing its efficacy and safety in preclinical and clinical trials.